N1-(2-(4-phenylpiperazin-1-yl)ethyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide

• IUPAC Name: N-[2-(4-phenylpiperazin-1-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C21H23F3N4O2/c22-21(23,24)16-5-4-6-17(15-16)26-20(30)19(29)25-9-10-27-11-13-28(14-12-27)18-7-2-1-3-8-18/h1-8,15H,9-14H2,(H,25,29)(H,26,30)
• InChI Key: CYFWUFDXAIHMSH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)C(=O)NC2=CC=CC(=C2)C(F)(F)F)C3=CC=CC=C3
• Molecular Formula: C21H23F3N4O2
• Molecular Weight: 420.4 g/mol

Description

The compound is a derivative of phenylpiperazine, which is a class of compounds containing a phenyl group bound to a piperazine ring. Phenylpiperazines are known to have various biological activities and are used in the development of a variety of therapeutic agents.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Phenylpiperazines can undergo a variety of reactions, including alkylation, acylation, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, a related compound, 2-(4-phenylpiperazin-1-yl)ethanamine, is reported to have a melting point of 203 °C and a boiling point of 175-180 °C under specific conditions.

Scientific Research Applications

Acetylcholinesterase Inhibitors for Alzheimer’s Disease Treatment

A series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives, which share a similar structure with the compound , were designed and synthesized for the treatment of Alzheimer’s disease (AD). . .

Anticonvulsant Activity

. .

Antidepressant-like Effects

Some novel 1-phenyl-2-(4-substituted-piperazin-1-yl)-propanol derivatives, which are structurally similar to the compound , were synthesized and evaluated for their antidepressant-like profiles in animal models of depression.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with neuronal voltage-sensitive sodium channels .

Mode of Action

It is suggested that similar compounds may bind to neuronal voltage-sensitive sodium channels, which could potentially alter the electrical activity of neurons .

Biochemical Pathways

The interaction with neuronal voltage-sensitive sodium channels suggests that it may influence the propagation of action potentials in neurons .

Result of Action

Based on its potential interaction with neuronal voltage-sensitive sodium channels, it may influence neuronal excitability .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. For example, 1-phenylpiperazine is reported to be toxic.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. Phenylpiperazine derivatives are of interest in the development of new therapeutic agents, so further studies could involve testing its activity against various biological targets and optimizing its properties for potential medical use.